N-[2-(1H-indol-3-yl)ethyl]-N'-{[3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide

• IUPAC Name: N-[2-(1H-indol-3-yl)ethyl]-N'-[[3-(4-methylphenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]oxamide
• InChI: InChI=1S/C24H28N4O5S/c1-17-7-9-19(10-8-17)34(31,32)28-13-4-14-33-22(28)16-27-24(30)23(29)25-12-11-18-15-26-21-6-3-2-5-20(18)21/h2-3,5-10,15,22,26H,4,11-14,16H2,1H3,(H,25,29)(H,27,30)
• InChI Key: YIOKCFHYBLQBAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCCOC2CNC(=O)C(=O)NCCC3=CNC4=CC=CC=C43
• Molecular Formula: C24H28N4O5S
• Molecular Weight: 484.6 g/mol
• CAS No.: 869071-41-0

Description

N-[2-(1H-indol-3-yl)ethyl]-N'-{[3-(4-methylbenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}ethanediamide is a useful research compound. Its molecular formula is C24H28N4O5S and its molecular weight is 484.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The compound N-[2-(1H-indol-3-yl)ethyl]-N''-[(3-tosyl-1,3-oxazinan-2-yl)methyl]oxamide is related to various indole and oxazine derivatives with significant implications in synthetic chemistry. One study explored the synthesis of indole-3-pyruvic acid oxime ethers and thieno analogs through a process involving N-allylation and palladium-catalyzed Heck cyclization. This process resulted in oxime ethers of Bz-substituted ethyl indole-3-pyruvates and thienopyrroles, illustrating the compound's relevance in the structural formation of complex molecules (Wensbo & Gronowitz, 1996).

Application in Imaging and Sensing

The compound shares structural similarities with derivatives used in advanced imaging techniques. For example, a derivative was synthesized as a potential positron emission tomography tracer for imaging cancer tyrosine kinase, highlighting the compound's potential application in medical imaging and diagnostics (Ji‐Quan Wang et al., 2005).

Reactivity and Interaction Studies

The reactivity of the compound's analogs with other chemical species has been a subject of study. In one case, the addition of indoles to 4-methyl-2-trifluoromethyl-1,3-oxazin-6-one in an acidic medium was investigated, leading to the formation of specific dihydro-1,3-oxazin-6-ones, demonstrating the compound's potential for chemical reactivity and interaction studies (Usachev et al., 2018).

Antimicrobial and Anti-Inflammatory Applications

The structural analogs of this compound have been assessed for antimicrobial and anti-inflammatory activities. Some studies synthesized and characterized indole derivatives for antimicrobial activity, providing insights into the compound's potential biomedical applications (S. Prasad, 2017). Another study synthesized indolyl azetidinones and tested their anti-inflammatory activity, further indicating the compound's relevance in drug development and therapeutic applications (R. Kalsi et al., 1990).